3-epidehydrotuMulosic acid
3-epidehydrotuMulosic acid
Brand Name:
Vulcanchem
CAS No.:
167775-54-4
VCID:
VC0184666
InChI:
InChI=1S/C31H48O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-26,32-33H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,25-,26+,29-,30-,31+/m1/s1
SMILES:
CC(C)C(=C)CCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O
Molecular Formula:
C31H48O4
Molecular Weight:
484.7 g/mol
3-epidehydrotuMulosic acid
CAS No.: 167775-54-4
Main Products
VCID: VC0184666
Molecular Formula: C31H48O4
Molecular Weight: 484.7 g/mol
| CAS No. | 167775-54-4 |
|---|---|
| Product Name | 3-epidehydrotuMulosic acid |
| Molecular Formula | C31H48O4 |
| Molecular Weight | 484.7 g/mol |
| IUPAC Name | (2R)-2-[(3R,5R,10S,13R,14R,16R,17R)-3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid |
| Standard InChI | InChI=1S/C31H48O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-26,32-33H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,25-,26+,29-,30-,31+/m1/s1 |
| Standard InChIKey | LADJWZMBZBVBSB-HSGZZQKSSA-N |
| Isomeric SMILES | CC(C)C(=C)CC[C@H]([C@H]1[C@@H](C[C@@]2([C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CC[C@H](C4(C)C)O)C)C)C)O)C(=O)O |
| SMILES | CC(C)C(=C)CCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O |
| Canonical SMILES | CC(C)C(=C)CCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O |
| PubChem Compound | 10005581 |
| Last Modified | Nov 11 2021 |
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